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Compound of Interest

Compound Name: Thalidomide-alkyne-C4-NHBoc

Cat. No.: B15576440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Thalidomide-alkyne-
C4-NHBoc, a crucial building block in the development of Proteolysis-Targeting Chimeras

(PROTACs). Given the limited direct safety data for this specific compound, this document

synthesizes information from the parent compound, thalidomide, and structurally related

molecules to ensure a high standard of laboratory safety.

Hazard Identification and Safety Precautions
Thalidomide-alkyne-C4-NHBoc should be handled with extreme caution due to the known

teratogenic effects of the thalidomide moiety. The (S)-enantiomer of thalidomide is known to

cause severe birth defects, and since the body can convert the (R)-enantiomer to the (S)-

enantiomer, no level of exposure during pregnancy is considered safe.[1] The primary

mechanism of both its therapeutic and teratogenic effects involves its action as a modulator of

the Cereblon (CRBN) E3 ubiquitin ligase complex.[1][2][3]

GHS Hazard Statements: Based on the parent compound, thalidomide, the following

classifications are anticipated:

H302: Harmful if swallowed.

H360: May damage fertility or the unborn child.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15576440?utm_src=pdf-interest
https://www.benchchem.com/product/b15576440?utm_src=pdf-body
https://www.benchchem.com/product/b15576440?utm_src=pdf-body
https://www.benchchem.com/product/b15576440?utm_src=pdf-body
https://en.wikipedia.org/wiki/Thalidomide
https://en.wikipedia.org/wiki/Thalidomide
https://www.myscience.ch/news/2014/mechanism_of_action_of_thalidomide_elucidated-2014-fmi
https://discovery.researcher.life/questions/what-are-the-molecular-and-cellular-mechanisms-that-explain-the-therapeutic-effects-of-thalidomide/43378d3ff50019d07683dd4733662a0a28c18823
https://cdn.caymanchem.com/cdn/msds/14967m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Statements:

P201: Obtain special instructions before use.[4]

P264: Wash skin thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[5]

P308 + P313: IF exposed or concerned: Get medical advice/attention.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Quantitative Toxicological Data
The following data is for the parent compound, (-)-Thalidomide, and should be considered

relevant for safety assessments of its derivatives.

Metric Value Species Reference

Oral LD50 700 mg/kg Mouse [4]

Intraperitoneal TDLO 100 mg/kg Rat [4]

Intraperitoneal TDLO 12,500 µg/kg Mouse [4]

LD50: Lethal Dose, 50%. TDLO: Lowest Published Toxic Dose.

First-Aid and Emergency Procedures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]
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Skin Contact: Remove contaminated clothing and rinse skin thoroughly with large amounts

of water. Call a physician.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen or

cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation. Seek immediate

medical attention.[5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and call a physician

immediately.[5]

Handling, Storage, and Disposal
Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust. Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and chemical-resistant gloves. Wash hands thoroughly after handling.

[5]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. The

compound is typically shipped at room temperature but should be stored refrigerated for

long-term stability.[6][7]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[5]

Experimental Protocols and Applications
Thalidomide-alkyne-C4-NHBoc is an E3 ligase ligand-linker conjugate.[8][9] It is a key

building block for synthesizing PROTACs, which are heterobifunctional molecules designed to

induce the degradation of a target protein of interest (POI).[10] The thalidomide moiety recruits

the CRBN E3 ligase, while the alkyne group with a C4 linker and a Boc-protected amine allows

for conjugation to a ligand that binds the POI.[8][10]

General Experimental Workflow for PROTAC Synthesis
and Evaluation
The development of a novel PROTAC using Thalidomide-alkyne-C4-NHBoc follows an

iterative process of design, synthesis, and biological evaluation.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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